Cas no 1349717-52-7 (4-Bromo-2,3-difluorobenzoyl chloride)

• Product Name: 4-Bromo-2,3-difluorobenzoyl chloride
• CAS No: 1349717-52-7
• MF: C₇H₂BrClF₂O
• MW: 255.443987369537
• CID: 4591635
• Update Time: 2025-11-02

4-Bromo-2,3-difluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,3-difluorobenzoyl chloride

• Inchi： 1S/C7H2BrClF2O/c8-4-2-1-3(7(9)12)5(10)6(4)11/h1-2H
• InChI Key： WYZKTBOHUFVRGT-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC=C(Br)C(F)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on 4-Bromo-2,3-difluorobenzoyl chloride

4-Bromo-2,3-difluorobenzoyl Chloride (CAS No. 1349717-52-7): A Versatile Building Block in Modern Organic Synthesis

4-Bromo-2,3-difluorobenzoyl chloride (CAS No. 1349717-52-7) is a highly specialized aromatic acyl chloride that has gained significant attention in pharmaceutical and materials science research. This halogenated benzoyl chloride derivative serves as a crucial intermediate for synthesizing various bioactive molecules and advanced materials. With its unique bromine and fluorine substitution pattern, this compound offers exceptional reactivity that makes it valuable for cross-coupling reactions and nucleophilic substitutions.

The molecular structure of 4-bromo-2,3-difluorobenzoyl chloride features three strategically placed substituents that enable diverse chemical transformations. The electron-withdrawing fluorine atoms at the 2- and 3-positions activate the aromatic ring toward electrophilic substitution, while the bromine atom at the 4-position serves as an excellent leaving group for metal-catalyzed coupling reactions. The acyl chloride functionality provides reactivity toward amines, alcohols, and other nucleophiles, making this compound a versatile synthetic building block.

Recent applications of 4-bromo-2,3-difluorobenzoyl chloride in medicinal chemistry have focused on its use as a precursor for fluorinated pharmaceutical intermediates. The incorporation of fluorine atoms into drug molecules often enhances their metabolic stability, membrane permeability, and binding affinity. Researchers have utilized this compound to develop novel kinase inhibitors and GPCR modulators, addressing current therapeutic challenges in oncology and CNS disorders. Its role in creating PET radiotracer precursors has also been explored, capitalizing on the growing demand for diagnostic imaging agents.

In materials science, 4-bromo-2,3-difluorobenzoyl chloride has been employed to synthesize high-performance polymers and liquid crystal materials. The electron-deficient aromatic system contributes to thermal stability and electronic properties in these materials. The compound's ability to form amide linkages and ester bonds makes it particularly useful for creating specialty polyamides and polyesters with enhanced performance characteristics.

The synthesis and handling of 4-bromo-2,3-difluorobenzoyl chloride require specialized conditions due to its moisture sensitivity. Standard procedures involve the reaction of 4-bromo-2,3-difluorobenzoic acid with thionyl chloride or oxalyl chloride under anhydrous conditions. Storage typically requires moisture-free environments at controlled temperatures to maintain stability. Analytical characterization commonly employs NMR spectroscopy, mass spectrometry, and HPLC analysis to verify purity and identity.

Market trends indicate growing demand for fluorinated building blocks like 4-bromo-2,3-difluorobenzoyl chloride, particularly in the pharmaceutical and agrochemical sectors. The compound's unique substitution pattern fills a niche need for difluorinated aromatic intermediates that can introduce specific steric and electronic effects into target molecules. Current research explores its potential in developing next-generation electronic materials and organic semiconductors, aligning with industry demands for advanced functional materials.

Quality control protocols for 4-bromo-2,3-difluorobenzoyl chloride typically specify minimum purity levels of 97-98%, with particular attention to the absence of hydrolyzed byproducts. Suppliers often provide certificates of analysis detailing batch-specific characteristics. The compound is generally available in research quantities ranging from grams to kilograms, with custom synthesis options for larger-scale requirements. Proper handling procedures emphasize the use of anhydrous conditions and inert atmosphere techniques to maintain product integrity.

Recent patent literature reveals innovative applications of 4-bromo-2,3-difluorobenzoyl chloride in diverse fields. Pharmaceutical patents describe its use in creating selective enzyme inhibitors, while materials science patents highlight its incorporation into OLED materials and polymer electrolytes. The compound's versatility continues to inspire novel synthetic methodologies, including its use in continuous flow chemistry processes and microwave-assisted synthesis.

Environmental and regulatory considerations for 4-bromo-2,3-difluorobenzoyl chloride focus on proper waste disposal and handling procedures. While not classified as highly hazardous, standard precautions for acid chlorides apply, including avoidance of moisture and proper ventilation. Researchers are increasingly interested in developing greener synthetic routes to such intermediates, reflecting broader industry trends toward sustainable chemistry practices.

The future outlook for 4-bromo-2,3-difluorobenzoyl chloride appears promising, with anticipated growth in applications ranging from drug discovery to advanced material development. Its unique combination of substituents provides synthetic chemists with a valuable tool for structural diversification, particularly in areas requiring precise control of molecular properties. As research into fluorinated compounds and halogenated aromatics continues to expand, this specialized building block will likely maintain its importance in cutting-edge chemical research and development.